1-ethyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine

• Molecular Formula: C9H12N4S
• Molecular Weight: 208.29 g/mol
• SMILES: CCN1C=C(C=N1)NCC2=CN=CS2
• InChI: InChI=1S/C9H12N4S/c1-2-13-6-8(3-12-13)11-5-9-4-10-7-14-9/h3-4,6-7,11H,2,5H2,1H3
• InChIKey: HVKFNIJPEWUXIV-UHFFFAOYSA-N

1-Ethyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine Procurement & Differentiation

1-Ethyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine (CAS 1340110-59-9, MF C₉H₁₂N₄S, MW 208.29) is a heterocyclic small molecule combining a thiazole and a pyrazole moiety . This compound is primarily available as a screening compound or research chemical (typical purity ≥95%) and belongs to the thiazole–pyrazole hybrid class, which has attracted interest for kinase inhibition, antimicrobial, and anti-inflammatory applications . Despite being commercially catalogued, peer-reviewed primary literature directly characterizing this specific molecule is extremely scarce, and no quantitative biological activity data for this exact compound were identified in the public domain at the time of this analysis.

Scaffold class Thiazole–pyrazole hybrid heterocycle

Availability Screening compound, typical purity ≥95%

Public evidence No peer-reviewed quantitative bioactivity data identified for this exact compound

Structural Analogs: Why They Cannot Be Assumed Interchangeable

In the absence of direct head-to-head biological data, the primary driver of differentiation among thiazole–pyrazole analogs is structural rather than pharmacological. Subtle modifications—such as N-ethyl vs. N-methyl at the pyrazole 1-position, or amine placement at the 4- vs. 3-position—alter hydrogen-bonding capacity (HBD/HBA), lipophilicity (AlogP), and torsional flexibility (rotatable bonds), which in turn influence target binding, solubility, and metabolic stability [1]. The N-ethyl analog exhibits a predicted AlogP of 1.29 with a polar surface area of 90.65 Ų, differing from both the unsubstituted and N-methyl congeners in computed physicochemical properties [1]. Consequently, generic substitution risks altered ADME profiles or off-target effects that cannot be predicted without empirical testing.

Lipophilicity shift N-ethyl substitution raises predicted AlogP vs. unsubstituted or N-methyl analogs; may alter permeability and protein binding profiles.

H-bond topology Identical HBD/HBA count, but N-ethyl steric bulk and 4-amine vs 3-amine orientation can change target binding geometry.

Conformational entropy Rotatable bond distribution differs from 3,5-dimethyl or N-methyl analogs; binding thermodynamics may not transfer directly.

• [1] Ashour, G. R. S. et al. Synthesis, modeling, and biological studies of new thiazole-pyrazole analogues as anticancer agents. J. Saudi Chem. Soc. 2023, 27, 101594. DOI: 10.1016/j.jscs.2023.101594. View Source

Quantitative Differentiation from Closest Analogs

Lipophilicity Shift: N-Ethyl vs. N-Unsubstituted Core

The N-ethyl substitution on the pyrazole ring increases predicted lipophilicity relative to the unsubstituted analog 1-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine. The ethyl derivative has a computed AlogP of 1.29 , whereas the unsubstituted congener (MW 180.23, CAS 1566053-22-2) is expected to have a lower logP due to the absence of the ethyl group (estimated AlogP ~0.6–0.8 based on fragment-based calculation). This difference can influence membrane permeability and non-specific protein binding.

Lipophilicity Shift

Class-level inference

AlogP 1.29 (N-ethyl) vs. ~0.6–0.8 (unsubstituted); +0.5 to +0.7 log units

May influence membrane permeability and non-specific binding; context-dependent for CNS vs. peripheral targets.

In silico prediction; exact comparator value not experimentally confirmed.

Evidence Dimension	Computed lipophilicity (AlogP)
Target Compound Data	AlogP = 1.29 (predicted)
Comparator Or Baseline	1-(1,3-Thiazol-5-ylmethyl)-1H-pyrazol-4-amine (unsubstituted): AlogP ~0.6–0.8 (estimated from fragment addition)
Quantified Difference	Approximately +0.5 to +0.7 log units
Conditions	In silico prediction (AlogP method); exact comparator value not experimentally confirmed

Why This Matters

Higher lipophilicity may enhance passive membrane permeability but can also increase metabolic clearance and off-target binding; the quantitative logP shift informs prioritization for CNS vs. peripheral target programs.

Hydrogen-Bond Donor Capacity and Spatial Orientation

The target compound possesses one hydrogen-bond donor (the secondary amine NH linking pyrazole-4 to the thiazol-5-ylmethyl group). In contrast, the analog 1-methyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine (CAS 1342429-45-1) also has one HBD but differs in the steric bulk and electron-donating effect of the N-alkyl group . The regioisomer 1-methyl-N-(thiazol-5-ylmethyl)-1H-pyrazol-3-amine positions the amine at the 3-position, altering the spatial orientation of the HBD vector relative to the thiazole ring and potentially affecting hydrogen-bond geometry with biological targets .

H-Bond Donor Topology

Supporting evidence

1 HBD, 5 HBA, 7 rotatable bonds; amine at pyrazole-4 vs. pyrazole-3 isomer; N-ethyl vs. N-methyl steric effect

Identical HBD/HBA count but spatial orientation may affect binding pocket complementarity.

No experimental binding data; structural analysis only.

Evidence Dimension	Hydrogen-bond donor count and spatial orientation
Target Compound Data	1 HBD (secondary amine at pyrazole-4), HBA: 5, Rotatable bonds: 7
Comparator Or Baseline	1-Methyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine: 1 HBD, HBA: 5; 1-Methyl-N-(thiazol-5-ylmethyl)-1H-pyrazol-3-amine: 1 HBD, HBA: 5 (amine at position 3)
Quantified Difference	Identical HBD/HBA count; differentiation is steric/electronic (N-ethyl vs. N-methyl) and positional (4-amine vs. 3-amine)
Conditions	Structural analysis (SMILES); no experimental binding data available

Why This Matters

Even with identical HBD/HBA counts, the steric and electronic environment of the amine determines binding pocket complementarity; this informs medicinal chemistry decisions when selecting a scaffold for SAR exploration.

Rotatable Bond Count and Conformational Flexibility

The target compound contains 7 rotatable bonds, which includes the N-ethyl chain and the thiazol-5-ylmethyl linker. The 3,5-dimethyl analog (3,5-Dimethyl-1-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine, CAS 1566455-28-4) is expected to have a similar rotatable bond count but substitutes the N-ethyl group with methyl groups on the pyrazole ring carbons (C3 and C5), which restricts conformational freedom at those positions . This difference in the location of alkyl substituents may affect the entropic penalty upon binding to a protein target.

Rotatable Bond Pattern

Class-level inference

7 rotatable bonds; N1-ethyl vs. C3/C5-dimethyl substitution pattern alters conformational freedom distribution

Entropic penalty upon binding may differ; relevant for ligand efficiency optimization.

No experimental binding entropy data; comparison from SMILES.

Evidence Dimension	Rotatable bond count and alkyl substitution pattern
Target Compound Data	7 rotatable bonds; N-ethyl at pyrazole N1; unsubstituted pyrazole C3 and C5
Comparator Or Baseline	3,5-Dimethyl-1-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine: ~6–7 rotatable bonds; methyl groups at pyrazole C3 and C5; unsubstituted at N1
Quantified Difference	Comparable rotatable bond count but distinct spatial distribution of alkyl substituents (N1-ethyl vs. C3/C5-dimethyl)
Conditions	Structural comparison based on SMILES; no experimental binding entropy data available

Why This Matters

The differential placement of alkyl groups determines which regions of the molecule can explore conformational space, directly impacting binding thermodynamics and ligand efficiency in hit-to-lead optimization.

Molecular Weight Impact on Ligand Efficiency Metrics

At MW 208.29, the N-ethyl compound is heavier than the unsubstituted analog (MW 180.23, CAS 1566053-22-2) by approximately 28 Da (corresponding to the ethyl group) and heavier than the N-methyl analog (MW 194.26, CAS 1342429-45-1) by approximately 14 Da . In fragment-based and lead-like screening contexts, this 14–28 Da mass increase must be weighed against any potency gain; a compound requiring a higher molecular weight to achieve the same potency will exhibit lower ligand efficiency (LE) and lipophilic ligand efficiency (LLE).

MW Impact on LE

Supporting evidence

MW 208.29 (N-ethyl) vs. 180.23 (unsubst.) / 194.26 (N-methyl); +28 and +14 Da increments

14 Da increase must be justified by potency or selectivity gain; supports lead optimization decision context.

Calculated from molecular formula; requires in vitro ADME/potency confirmation.

Evidence Dimension	Molecular weight
Target Compound Data	MW = 208.29 g/mol
Comparator Or Baseline	1-(1,3-Thiazol-5-ylmethyl)-1H-pyrazol-4-amine: MW = 180.23 g/mol; 1-Methyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine: MW = 194.26 g/mol
Quantified Difference	+28.06 Da vs. unsubstituted; +14.03 Da vs. N-methyl analog
Conditions	Calculated from molecular formula

Why This Matters

In lead optimization, each 14 Da increment must be justified by a meaningful gain in potency or selectivity; the ethyl-for-methyl swap is a common tactic to improve metabolic stability, but its value can only be confirmed through comparative in vitro ADME or potency assays.

Recommended Application Scenarios Based on Structural Differentiation

Kinase Inhibitor Hit-Finding for CNS-Penetrant Space

The thiazole–pyrazole scaffold has been implicated in kinase inhibition, including Aurora kinases and FLT-3 [1][2]. The N-ethyl analog's moderate lipophilicity (AlogP 1.29) and relatively low molecular weight (208.29) position it within favorable CNS drug-like space (typically AlogP 1–3, MW <400). Procurement of this compound is warranted when building a kinase-focused screening library where the N-ethyl substituent serves as a deliberate perturbation from the N-methyl or unsubstituted baseline for structure–activity relationship (SAR) exploration.

Antimicrobial Lead Generation for Membrane Penetration

Recent literature on thiazole–pyrazole hybrids demonstrates antimicrobial activity against various pathogens [1]. The N-ethyl group of the target compound increases lipophilicity by approximately +0.5 to +0.7 log units relative to the unsubstituted analog, which may enhance penetration through bacterial membranes. This compound is suitable for inclusion in antimicrobial screening cascades where membrane permeability is a known hurdle for polar analogs.

Chemical Probe Development with Defined H-Bond Topology

The well-defined hydrogen-bond donor/acceptor pattern (1 HBD, 5 HBA) and the fixed spatial relationship between the pyrazole 4-amine and the thiazole ring differentiate this compound from regioisomers such as the pyrazol-3-amine series. Researchers developing chemical probes that rely on precise hydrogen-bonding geometry with a target protein should select this isomer specifically, as the amine position determines binding pocket complementarity [1].

ADME-Tox Comparator Studies in Metabolic Stability

In lead optimization programs where N-alkylation of a pyrazole scaffold is being explored to improve metabolic stability, the N-ethyl compound serves as a direct comparator to the N-methyl and N-unsubstituted analogs. The 14 Da increment over the methyl analog provides a controlled variable for assessing the impact of a single methylene unit on microsomal half-life, CYP inhibition, and plasma protein binding [1].

Application

Selection Property

Validation Focus

CNS kinase inhibitor hit-finding

Moderate lipophilicity (AlogP 1.29) and low MW fit within CNS drug-like space

Kinase panel selectivity and permeability assays

Antimicrobial screening (membrane penetration)

Increased lipophilicity relative to unsubstituted analog may support bacterial membrane penetration

Membrane permeability and MIC determination

Chemical probe with defined H-bond topology

Positional isomer with fixed HBD vector at pyrazole-4-amine; differentiates from pyrazole-3-amine regioisomers

Target engagement and binding pocket complementarity assays

ADME-Tox comparator studies

Controlled N-ethyl vs. N-methyl mass increment enables assessment of metabolic stability impact

Microsomal stability, CYP inhibition, and plasma protein binding assays

• [1] Ashour, G. R. S. et al. Synthesis, modeling, and biological studies of new thiazole-pyrazole analogues as anticancer agents. J. Saudi Chem. Soc. 2023, 27, 101594. DOI: 10.1016/j.jscs.2023.101594. View Source
• [2] Vertex Pharmaceuticals. Thiazoles and pyrazoles useful as kinase inhibitors. PCT Int. Appl. WO 2008076392 A2, 2008. View Source